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Compound of Interest

Compound Name: TIi17

Cat. No.: B337695

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling of TI17, a
titanium alloy composed of aluminum, tin, zirconium, molybdenum, and chromium. While the
solid form of TI17 is relatively inert, the fine powder presents significant fire, explosion, and
inhalation hazards that necessitate strict adherence to the following protocols. This guidance is

intended to be a primary resource for laboratory safety and chemical handling, ensuring the
well-being of all personnel.

Quantitative Safety Data

The following table summarizes the occupational exposure limits for the constituent metals of
TI17 alloy powder. These values are critical for assessing workplace safety and implementing
appropriate engineering controls and personal protective equipment.
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OSHA PEL (TWA 8- ACGIH TLV (TWA 8- NIOSH REL (TWA

Component
hour) hour) 10-hour)

15 mg/m3 (total dust),
Titanium 5 mg/m3 (respirable 10 mg/m3[1][2] N/A
fraction)[1][2]

15 mg/m3 (total dust), ] 10 mg/m3 (total dust),
) ) 1 mg/m3 (respirable )
Aluminum 5 mg/m3 (respirable i 5 mg/m3 (respirable
i fraction) i
fraction)[1] fraction)
Tin 2 mg/m3[1] 2 mg/m3[1] 2 mg/m3
Zirconium 5 mg/m3[1] 5 mg/m3 (as Zr) 5 mg/m3 (as Zr)

10 mg/m3 (inhalable),
Molybdenum 15 mg/m3 (total dust) ) N/A
3 mg/m3 (respirable)

Chromium 1 mg/m3[3] 0.5 mg/m3[1] 0.5 mg/m3

Note: TWA (Time-Weighted Average) is the average exposure over a specified period. PEL
(Permissible Exposure Limit) is a legal limit in the United States. TLV (Threshold Limit Value) is
a guideline from the American Conference of Governmental Industrial Hygienists. REL
(Recommended Exposure Limit) is a guideline from the National Institute for Occupational
Safety and Health.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling TI17 powder to mitigate the risks of inhalation,
skin contact, and fire.

» Respiratory Protection: A NIOSH-approved respirator with a P100 filter is required to prevent
inhalation of fine particles.[4] For higher concentrations, a supplied-air respirator may be
necessary.

e Eye and Face Protection: Safety glasses with side shields are the minimum requirement. A
full-face shield is recommended to protect against flying particles and in the event of a fire.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.dla.mil/Portals/104/Documents/Strategic%20Materials/Inventory/Superalloys/SDS%20-%20Titanium%20FINAL.pdf?ver=56WaHpPI5v4PJZmC3mLvRg%3D%3D
https://www.haskellcorp.com/SDS/metals/titanium%20metal.pdf
https://www.dla.mil/Portals/104/Documents/Strategic%20Materials/Inventory/Superalloys/SDS%20-%20Titanium%20FINAL.pdf?ver=56WaHpPI5v4PJZmC3mLvRg%3D%3D
https://www.haskellcorp.com/SDS/metals/titanium%20metal.pdf
https://www.dla.mil/Portals/104/Documents/Strategic%20Materials/Inventory/Superalloys/SDS%20-%20Titanium%20FINAL.pdf?ver=56WaHpPI5v4PJZmC3mLvRg%3D%3D
https://www.dla.mil/Portals/104/Documents/Strategic%20Materials/Inventory/Superalloys/SDS%20-%20Titanium%20FINAL.pdf?ver=56WaHpPI5v4PJZmC3mLvRg%3D%3D
https://www.dla.mil/Portals/104/Documents/Strategic%20Materials/Inventory/Superalloys/SDS%20-%20Titanium%20FINAL.pdf?ver=56WaHpPI5v4PJZmC3mLvRg%3D%3D
https://www.dla.mil/Portals/104/Documents/Strategic%20Materials/Inventory/Superalloys/SDS%20-%20Titanium%20FINAL.pdf?ver=56WaHpPI5v4PJZmC3mLvRg%3D%3D
https://www.wyman.com/assets/local/documents/sds-titanium-alloys.pdf
https://www.dla.mil/Portals/104/Documents/Strategic%20Materials/Inventory/Superalloys/SDS%20-%20Titanium%20FINAL.pdf?ver=56WaHpPI5v4PJZmC3mLvRg%3D%3D
https://www.benchchem.com/product/b337695?utm_src=pdf-body
https://archpdfs.lps.org/Chemicals/Titanium%20metal.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b337695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Skin Protection: Flame-retardant lab coats and clothing are essential.[5] Leather or other
non-static-generating gloves should be worn to prevent skin contact and dissipate static
electricity.

o Footwear: Closed-toe shoes, preferably made of leather or other non-static-generating
materials, are required.

Experimental Protocol: Standard Handling of TI17
Powder

This protocol outlines the essential steps for safely handling TI17 powder in a laboratory

setting.
1. Preparation:

o Ensure the work area is clean, dry, and free of ignition sources.

 Verify that all equipment is properly grounded to prevent static electricity buildup.

o Have a Class D fire extinguisher readily accessible.[1] Do not use water, carbon dioxide, or
other types of extinguishers, as they can react violently with burning titanium.[1]

e Don the appropriate PPE as specified above.

2. Handling:

o Use non-sparking tools made of materials like bronze, brass, or plastic for all transfers and
manipulations of the powder.

o Dispense the minimum amount of powder necessary for the procedure.

» Handle the powder in a well-ventilated area, preferably within a certified chemical fume hood
or a glove box with an inert atmosphere.

e Avoid creating dust clouds. If powder is spilled, do not brush or sweep it.

3. Spill Cleanup:

 In case of a spill, gently cover the powder with dry sand or another approved Class D
extinguishing agent to prevent dispersal.

o Carefully scoop the mixture into a labeled, sealed container for hazardous waste disposal.

¢ Clean the area with a HEPA-filtered vacuum designed for combustible dusts. Do not use a
standard vacuum cleaner.
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Operational and Disposal Plans

The following diagrams illustrate the standard operating procedure for handling TI17 powder
and the plan for its disposal.
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Waste Collection

Collect Unused Powder

'

Collect Contaminated Materials

Packaging
y

Place in Labeled, Sealed Container

'

Store in Designated Hazardous Waste Area

Disposal

Contact Certified Hazardous Waste Vendor

'

Follow Institutional and Regulatory Guidelines
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Protocols for T117 Alloy
Powder]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b337695#personal-protective-equipment-for-handling-
til7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.dla.mil/Portals/104/Documents/Strategic%20Materials/Inventory/Superalloys/SDS%20-%20Titanium%20FINAL.pdf?ver=56WaHpPI5v4PJZmC3mLvRg%3D%3D
https://www.haskellcorp.com/SDS/metals/titanium%20metal.pdf
https://www.wyman.com/assets/local/documents/sds-titanium-alloys.pdf
https://archpdfs.lps.org/Chemicals/Titanium%20metal.pdf
https://www.atimaterials.com/Products/Documents/sds/EuropeanUnion/EU-EN/PM/PM009%20Titanium%20Alloy%20Powder%20Flammable%20EU-EN%20Rev6.pdf
https://www.benchchem.com/product/b337695#personal-protective-equipment-for-handling-ti17
https://www.benchchem.com/product/b337695#personal-protective-equipment-for-handling-ti17
https://www.benchchem.com/product/b337695#personal-protective-equipment-for-handling-ti17
https://www.benchchem.com/product/b337695#personal-protective-equipment-for-handling-ti17
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b337695?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b337695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

